Cas no 102236-77-1 (5,6,7,8-Tetrahydro-3-quinolinecarboxylic Acid)

• Product Name: 5,6,7,8-Tetrahydro-3-quinolinecarboxylic Acid
• CAS No: 102236-77-1
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 1085383
• PubChem ID: 71332764
• Update Time: 2025-06-09

5,6,7,8-Tetrahydro-3-quinolinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-3-Quinolinecarboxylic acid hydrochloride
• 5,6,7,8-TETRAHYDRO-3-QUINOLINECARBOXYLIC ACID
• 5,6,7,8-Tetrahydroquinoline-3-carboxylic acid
• 5,6,7,8-tetrahydroquinoline-3-carboxylic acid,hydrochloride
• 5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride
• 3-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride
• AKOS028110439
• CEA23677
• 5,6,7,8-tetrahydroquinoline-3-carboxylic acid;hydrochloride
• DTXSID60761145
• 102236-77-1
• 5,6,7,8-Tetrahydroquinoline-3-carboxylic acid--hydrogen chloride (1/1)
• 5,6,7,8-Tetrahydro-3-quinolinecarboxylic Acid

• Inchi： 1S/C10H11NO2.ClH/c12-10(13)8-5-7-3-1-2-4-9(7)11-6-8;/h5-6H,1-4H2,(H,12,13);1H
• InChI Key： BECKKTBUWFMJTP-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CN=C2C(=C1)CCCC2)=O

Computed Properties

• Exact Mass: 213.05576
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 349.1±42.0 °C at 760 mmHg
• Flash Point: 164.9±27.9 °C
• PSA: 50.19
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5,6,7,8-Tetrahydro-3-quinolinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6,7,8-Tetrahydro-3-quinolinecarboxylic Acid

Introduction to 5,6,7,8-Tetrahydro-3-quinolinecarboxylic Acid (CAS No. 102236-77-1)

5,6,7,8-Tetrahydro-3-quinolinecarboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 102236-77-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This tetrahydropyridine derivative has garnered considerable attention due to its structural versatility and potential biological activities. The compound belongs to the quinoline scaffold, which is well-documented for its pharmacological relevance, particularly in the development of antimicrobial, antimalarial, and anticancer agents.

The molecular structure of 5,6,7,8-Tetrahydro-3-quinolinecarboxylic Acid consists of a quinoline ring system with a carboxylic acid substituent at the 3-position and a fully saturated tetrahydropyridine ring fused to the quinoline core. This unique configuration imparts distinct chemical and biological properties that make it a valuable intermediate in synthetic chemistry and drug discovery. The presence of the carboxylic acid group enhances its reactivity, allowing for further functionalization through esterification, amidation, or other derivatization strategies.

In recent years, there has been growing interest in quinoline derivatives as pharmacophores due to their ability to interact with various biological targets. Studies have demonstrated that modifications within the quinoline ring can significantly influence the potency and selectivity of derived compounds. For instance, research published in Journal of Medicinal Chemistry has highlighted the role of tetrahydropyridine-substituted quinolines in modulating enzyme activity and receptor binding. Specifically, derivatives of 5,6,7,8-Tetrahydro-3-quinolinecarboxylic Acid have shown promise in inhibiting certain kinases and proteases associated with inflammatory diseases and cancer.

The synthesis of 5,6,7,8-Tetrahydro-3-quinolinecarboxylic Acid typically involves multi-step organic reactions starting from readily available precursors such as 2-amino benzaldehyde or 3-methylindole. Advanced synthetic methodologies have been employed to optimize yield and purity, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of 5,6,7,8-Tetrahydro-3-quinolinecarboxylic Acid is its potential as a building block for novel therapeutic agents. Researchers are exploring its utility in designing small-molecule inhibitors targeting diseases with unmet medical needs. For example, preclinical studies have indicated that derivatives of this compound may exhibit neuroprotective effects by modulating glutamate receptor activity. This aligns with ongoing research efforts to develop treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5,6,7,8-Tetrahydro-3-quinolinecarboxylic Acid are also under investigation to enhance its suitability for clinical use. Studies have focused on optimizing solubility and bioavailability through structural modifications. Techniques such as prodrug design and formulation development are being explored to improve its absorption and distribution within the body. These efforts are crucial for translating promising preclinical findings into effective clinical therapies.

Furthermore, computational chemistry approaches have played a pivotal role in understanding the interactions between 5,6,7,8-Tetrahydro-3-quinolinecarboxylic Acid derivatives and biological targets. Molecular docking simulations have been used to predict binding affinities and identify key residues involved in drug-receptor interactions. These insights have guided medicinal chemists in designing more potent and selective compounds with improved pharmacological profiles.

The regulatory landscape for compounds like 5,6,7,8-Tetrahydro-3-quinolinecarboxylic Acid is stringent but well-established due to its potential therapeutic applications. Regulatory agencies require comprehensive toxicological studies to assess safety before clinical trials can commence. However， these regulations ensure that only compounds with demonstrated efficacy and minimal adverse effects reach patients. The rigorous testing process underscores the importance of thorough research before moving from bench to bedside.

In conclusion,5，6，7，8-Tetrahydro-3 -quinolinecarboxylic acid (CAS No 102236 -77 -1) represents a promising compound with significant potential in pharmaceutical research。 Its unique structural features， coupled with recent advances in synthetic chemistry， make it an attractive candidate for drug development。 Ongoing studies continue to uncover new applications， reinforcing its importance as a key intermediate in medicinal chemistry。 As research progresses， we can anticipate further discoveries that will expand its utility across various therapeutic domains。